5,7-dimethyl-2,3-diphenylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5,7-dimethyl-2,3-diphenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H17N3/c1-14-13-15(2)23-20(21-14)18(16-9-5-3-6-10-16)19(22-23)17-11-7-4-8-12-17/h3-13H,1-2H3
• InChI Key: IJLMEETWUJLCHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(C(=NN12)C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C20H17N3
• DSSTOX Substance ID: DTXSID60387804
• Molecular Weight: 299.4 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 433239-86-2

Description

5,7-dimethyl-2,3-diphenylpyrazolo[1,5-a]pyrimidine is a member of pyrazoles and a ring assembly. It’s a type of N-heterocyclic compound that has a high impact in medicinal chemistry. The molecular formula is C20H17N3.

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized through various pathways. A simple and efficient copper-catalyzed approach has been developed for synthesizing a wide range of triazole-linked glycohybrids derived from pyrazolo[1,5-a]pyrimidines.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. Its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold.

Physical and Chemical Properties Analysis

The average mass of this compound is 299.369 Da and its monoisotopic mass is 299.142242 Da.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • Shkineva et al. (2019) discussed a new synthesis method for pyrazolo[1,5-a]pyrimidines, showcasing the potential for creating a library of functionally substituted derivatives (Shkineva, Vatsadze, & Dalinger, 2019).
  • Zhang et al. (2011) developed direct synthetic methods for diarylpyrazolo[1,5-a]pyrimidine derivatives, highlighting efficient synthesis processes (Zhang, Ma, Liang, Xue, & He, 2011).

• Antibacterial Activities :

  • Atta et al. (2011) synthesized novel indolo[2,3-e]pyrazolo[1',5':3",4"]pyrimido[2",1"-c][1,2,4]triazines, exhibiting slight to moderate activity against various microorganisms, demonstrating the potential antibacterial applications of such compounds (Atta, Farahat, Ghobashy, & Marei, 2011).

• Pharmacological Potential :

  • Frey et al. (2008) discovered 7-aminopyrazolo[1,5- a]pyrimidine urea derivatives as potent multitargeted receptor tyrosine kinase inhibitors, with implications for therapeutic applications (Frey, Curtin, Albert, Glaser, Pease, Soni, Bouska, Reuter, Stewart, Marcotte, Bukofzer, Li, Davidsen, & Michaelides, 2008).

• Materials Science Applications

Mechanism of Action

While specific mechanisms of action for 5,7-dimethyl-2,3-diphenylpyrazolo[1,5-a]pyrimidine are not mentioned in the search results, pyrazolo[1,5-a]pyrimidines have been highlighted for their anticancer potential and enzymatic inhibitory activity.

Future Directions

The synthetic transformations involving pyrazolo[1,5-a]pyrimidine still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications. These reports should address protocols that aim to minimize synthesis pathways, employ cheap reagents, and develop processes that prevent or reduce waste production.